Cas no 2229129-52-4 (2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid)
2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid
- EN300-1891789
- 2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid
- 2229129-52-4
-
- Inchi: 1S/C15H18FNO6/c1-15(2,3)23-14(22)17-11-5-4-8(16)6-9(11)10(13(20)21)7-12(18)19/h4-6,10H,7H2,1-3H3,(H,17,22)(H,18,19)(H,20,21)
- InChI Key: RPOFPSABWAYSLC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C(C(=O)O)CC(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 327.11181546g/mol
- Monoisotopic Mass: 327.11181546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 113Ų
2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1891789-1g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 5g |
$3273.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-10g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 10g |
$4852.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-0.05g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-0.1g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-0.25g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-0.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-1.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 1g |
$1129.0 | 2023-06-01 | ||
| Enamine | EN300-1891789-2.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1891789-5.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)butanedioic acid |
2229129-52-4 | 5g |
$3273.0 | 2023-06-01 |
2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid
Recent Advances in the Study of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid (CAS: 2229129-52-4)
The compound 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid (CAS: 2229129-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amino group and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.
One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the fluorophenyl group enhances the binding affinity of the resulting inhibitors to target enzymes, while the Boc group provides stability during synthetic processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of inhibitors for SARS-CoV-2 main protease, showcasing its relevance in addressing current global health challenges.
Further investigations into the pharmacokinetic properties of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid have revealed its favorable metabolic stability and low toxicity profiles. These characteristics make it an attractive candidate for further optimization and clinical development. Additionally, its ability to penetrate the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.
In terms of synthetic methodologies, recent work has focused on optimizing the yield and purity of this compound. A 2022 publication in Organic Process Research & Development detailed a scalable, green chemistry approach to its synthesis, emphasizing the use of environmentally friendly solvents and catalysts. This advancement not only improves the sustainability of the production process but also reduces costs, making the compound more accessible for large-scale pharmaceutical applications.
Looking ahead, researchers are exploring the potential of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid in combination therapies and as a building block for more complex drug molecules. Its versatility and demonstrated biological activity position it as a valuable tool in the ongoing quest for innovative treatments across a range of diseases. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic potential.
2229129-52-4 (2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)